Cas no 2172269-11-1 (3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid)

2172269-11-1 structure
Product name:3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid
3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid
- 3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
- EN300-1653563
- 2172269-11-1
-
- Inchi: 1S/C19H16N2O4/c20-10-12(9-18(22)23)21-19(24)25-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17H,9,11H2,(H,21,24)(H,22,23)
- InChI Key: KTCDDWCZCAUBNO-UHFFFAOYSA-N
- SMILES: O(C(NC(C#N)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 336.11100700g/mol
- Monoisotopic Mass: 336.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 99.4Ų
3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1653563-0.25g |
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid |
2172269-11-1 | 0.25g |
$3099.0 | 2023-06-04 | ||
Enamine | EN300-1653563-5.0g |
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid |
2172269-11-1 | 5g |
$9769.0 | 2023-06-04 | ||
Enamine | EN300-1653563-0.5g |
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid |
2172269-11-1 | 0.5g |
$3233.0 | 2023-06-04 | ||
Enamine | EN300-1653563-10.0g |
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid |
2172269-11-1 | 10g |
$14487.0 | 2023-06-04 | ||
Enamine | EN300-1653563-2500mg |
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid |
2172269-11-1 | 2500mg |
$3865.0 | 2023-09-21 | ||
Enamine | EN300-1653563-5000mg |
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid |
2172269-11-1 | 5000mg |
$5719.0 | 2023-09-21 | ||
Enamine | EN300-1653563-100mg |
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid |
2172269-11-1 | 100mg |
$1735.0 | 2023-09-21 | ||
Enamine | EN300-1653563-250mg |
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid |
2172269-11-1 | 250mg |
$1814.0 | 2023-09-21 | ||
Enamine | EN300-1653563-2.5g |
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid |
2172269-11-1 | 2.5g |
$6602.0 | 2023-06-04 | ||
Enamine | EN300-1653563-0.1g |
3-cyano-3-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid |
2172269-11-1 | 0.1g |
$2963.0 | 2023-06-04 |
3-cyano-3-{(9H-fluoren-9-ylmethoxy)carbonylamino}propanoic acid Related Literature
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Ruizhi Li,Na Liu,Bingqiang Li,Yinong Wang,Guolin Wu,Jianbiao Ma Polym. Chem., 2015,6, 3671-3684
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Wen Bo,Junjie Zhang,Hongxia Li,Xiangjia Song RSC Adv., 2015,5, 104216-104222
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Fumihiko Ohno,Takayuki Kawashima,Renji Okazaki Chem. Commun., 2001, 463-464
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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Shengjie Zhang,Son-Jong Hwang,David A. Dixon,Bruce C. Gates,Alexander Katz Dalton Trans., 2018,47, 13550-13558
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